Cas no 1355247-02-7 (1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine)

• Product Name: 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine
• CAS No: 1355247-02-7
• MF: C₁₂H₁₆BrFN₂
• MW: 287.171245574951
• MDL: MFCD21333089
• CID: 2771396
• PubChem ID: 70699625
• Update Time: 2025-06-30

1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine
• 1-Bromo-2-fluoro-3-(4-methylpiperazinomethyl)benzene;
• 1-(3-Bromo-2-fluorobenzyl)-4-methylpiperazine
• 1-Bromo-2-fluoro-3-(4-methylpiperazinomethyl)benzene
• MFCD21333089
• AKOS026672843
• 1355247-02-7
• DTXSID90742740
• A1-95579
• BS-24937

• MDL： MFCD21333089
• Inchi： 1S/C12H16BrFN2/c1-15-5-7-16(8-6-15)9-10-3-2-4-11(13)12(10)14/h2-4H,5-9H2,1H3
• InChI Key： LFHPPILNGNYQFY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CN1CCN(C)CC1

Computed Properties

• Exact Mass: 286.04800
• Monoisotopic Mass: 286.04809Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 2.21140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine

1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine: An Overview of CAS No. 1355247-02-7

1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine (CAS No. 1355247-02-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine consists of a piperazine ring substituted with a 3-bromo-2-fluorophenylmethyl group and a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine in the context of drug discovery and development. One notable application is its use as a lead compound in the design of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain, thereby alleviating symptoms of depression and anxiety disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine exhibits potent serotonin reuptake inhibition activity. The compound was found to be highly selective for serotonin transporters (SERT) compared to other monoamine transporters, such as dopamine and norepinephrine transporters. This selectivity is crucial for minimizing side effects associated with non-selective SSRIs.

Beyond its potential as an SSRI, 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine has also shown promise in the treatment of neurodegenerative diseases. A study conducted by a team at the University of California, San Francisco, explored the neuroprotective effects of this compound in cellular models of Parkinson's disease. The results indicated that 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine can effectively reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a neuroprotective agent.

The pharmacokinetic properties of 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine have also been extensively studied. Research has shown that the compound exhibits favorable oral bioavailability and metabolic stability, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile and high therapeutic index further enhance its attractiveness as a drug candidate.

In preclinical studies, 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine has demonstrated efficacy in animal models of depression and anxiety. These findings have paved the way for clinical trials to evaluate its safety and efficacy in human subjects. Early-phase clinical trials are currently underway to assess the pharmacokinetics, safety, and tolerability of this compound in healthy volunteers.

The synthetic route for preparing 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the piperazine ring, introduction of the 3-bromo-2-fluorophenylmethyl group, and final methylation. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In conclusion, 1-[(3-bromo-2-fluorophenyl)methyl]-4-methylpiperazine (CAS No. 1355247-02-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in the field.